Cas no 1261908-61-5 (2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid)
2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3'-Chloro-5'-fluoro-3-methyl[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid, 95%
- DTXSID70690497
- 1261908-61-5
- MFCD18320988
- 2-(3-CHLORO-5-FLUOROPHENYL)-6-METHYLBENZOIC ACID
- 2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid
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- MDL: MFCD18320988
- Inchi: 1S/C14H10ClFO2/c1-8-3-2-4-12(13(8)14(17)18)9-5-10(15)7-11(16)6-9/h2-7H,1H3,(H,17,18)
- InChI Key: QIIOGYOBORMYRO-UHFFFAOYSA-N
- SMILES: ClC1=CC(=CC(=C1)C1C=CC=C(C)C=1C(=O)O)F
Computed Properties
- Exact Mass: 264.0353354Da
- Monoisotopic Mass: 264.0353354Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 37.3Ų
2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB328190-5 g |
2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid, 95%; . |
1261908-61-5 | 95% | 5 g |
€1,159.00 | 2023-07-19 | |
| abcr | AB328190-5g |
2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid, 95%; . |
1261908-61-5 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid
Comprehensive Overview of 2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid (CAS No. 1261908-61-5): Properties, Applications, and Industry Insights
2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid (CAS No. 1261908-61-5) is a specialized organic compound with a molecular structure that combines a benzoic acid core with substituted phenyl and methyl groups. This chloro-fluorophenyl derivative has garnered significant attention in pharmaceutical and agrochemical research due to its unique chemical properties and potential as a building block for more complex molecules. The compound's molecular formula and structural features make it particularly valuable in the development of small-molecule drugs and crop protection agents.
Recent studies highlight the growing demand for fluorinated compounds like 2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid in medicinal chemistry. The presence of both chloro and fluoro substituents enhances the molecule's bioavailability and metabolic stability, key factors driving its use in drug discovery. Researchers are particularly interested in its potential applications for targeted therapies, especially in areas such as oncology and central nervous system disorders, where fluorinated pharmaceuticals show improved efficacy.
The synthesis of CAS 1261908-61-5 typically involves multi-step organic reactions, including cross-coupling and carboxylation processes. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to ensure the compound's high purity and structural integrity. These quality control measures are critical for researchers who require research-grade chemicals with consistent performance in their experiments.
From an industrial perspective, 2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid represents an important intermediate compound in the production of various specialty chemicals. Its thermal stability and solubility characteristics make it suitable for diverse formulation applications. Manufacturers are increasingly focusing on green chemistry approaches to produce this compound, responding to the growing demand for sustainable chemical processes in the pharmaceutical sector.
The global market for fluorinated benzoic acid derivatives like 1261908-61-5 is expanding rapidly, driven by trends in personalized medicine and precision agriculture. Analytical reports suggest that the compound's applications in proteomics research and biomarker development are particularly promising areas for future growth. As research continues to uncover new potential uses, 2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid is poised to remain an important tool in chemical biology and materials science.
For researchers working with CAS 1261908-61-5, proper handling procedures and storage conditions are essential to maintain the compound's stability. While not classified as hazardous under standard regulations, appropriate laboratory safety protocols should always be followed when handling this fine chemical. The compound's material safety data sheet provides detailed information about its physical properties and recommended working concentrations for various applications.
Innovations in chemical synthesis and process optimization continue to improve the accessibility of 2-(3-Chloro-5-fluorophenyl)-6-methylbenzoic acid to the scientific community. Recent patents demonstrate novel methods for its production, highlighting the compound's commercial importance. These developments align with broader industry movements toward cost-effective synthesis of complex organic molecules for research and development purposes.
As the scientific understanding of structure-activity relationships advances, 1261908-61-5 serves as a valuable case study in medicinal chemistry optimization. Its balanced lipophilicity profile and electronic properties make it an interesting subject for computational chemistry studies and molecular modeling applications. These theoretical approaches complement experimental work, accelerating the discovery of new applications for this versatile chemical entity.
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